Cas no 1427082-74-3 ([2-(4-Chlorophenyl)pyridin-3-yl]methanol)

• Product Name: [2-(4-Chlorophenyl)pyridin-3-yl]methanol
• CAS No: 1427082-74-3
• MF: C₁₂H₁₀ClNO
• MW: 219.666902065277
• MDL: MFCD24038768
• CID: 4783895
• Update Time: 2025-11-04

[2-(4-Chlorophenyl)pyridin-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(4-Chlorophenyl)pyridin-3-yl]methanol

• MDL： MFCD24038768
• Inchi： 1S/C12H10ClNO/c13-11-5-3-9(4-6-11)12-10(8-15)2-1-7-14-12/h1-7,15H,8H2
• InChI Key： MHBAXFSKEYPRDP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=NC=CC=C1CO

Additional information on [2-(4-Chlorophenyl)pyridin-3-yl]methanol

Comprehensive Overview of [2-(4-Chlorophenyl)pyridin-3-yl]methanol (CAS No. 1427082-74-3): Properties, Applications, and Industry Insights

The compound [2-(4-Chlorophenyl)pyridin-3-yl]methanol (CAS No. 1427082-74-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyridine-chlorophenyl hybrid structure, this compound serves as a versatile intermediate for synthesizing bioactive molecules. Its methanol functional group enhances reactivity, making it valuable for derivatization in drug discovery pipelines.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in such intermediates. Researchers frequently search for "CAS 1427082-74-3 solubility," "synthetic routes for chlorophenyl-pyridine derivatives," or "applications in kinase inhibitor development," reflecting its relevance in modern medicinal chemistry. The compound’s structural motif is particularly notable for designing targeted therapies, aligning with the growing demand for precision medicine solutions.

From a synthetic perspective, [2-(4-Chlorophenyl)pyridin-3-yl]methanol exhibits moderate polarity due to its hydroxyl group, facilitating purification via chromatography. Analytical data (HPLC, NMR) typically confirm high purity (>98%), critical for regulatory compliance in pharmaceutical applications. Industry forums often discuss "scaling up pyridine-based intermediates" or "optimizing yields for 1427082-74-3," highlighting practical challenges in large-scale production.

Environmental and safety profiles are equally prioritized. While not classified as hazardous, proper handling of chlorinated aromatic compounds remains essential. Searches like "biodegradability of chlorophenyl derivatives" or "alternatives to halogenated intermediates" underscore the industry’s shift toward sustainable practices. Regulatory databases (e.g., REACH, FDA) list this compound as non-restricted, supporting its broad utility.

In conclusion, CAS 1427082-74-3 exemplifies the intersection of innovation and practicality in fine chemical synthesis. Its role in developing next-generation therapeutics and alignment with green chemistry principles ensures continued relevance. For researchers exploring "pyridine methanol derivatives" or "chlorophenyl-based building blocks," this compound offers a robust platform for diverse applications.